Cas no 858226-08-1 (2,3-DIHYDRO-1-OXO-4,5,6-TRIMETHOXY-1H-INDENE-2-CARBONITRILE)

• Product name: 2,3-DIHYDRO-1-OXO-4,5,6-TRIMETHOXY-1H-INDENE-2-CARBONITRILE
• CAS No: 858226-08-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 1841548
• PubChem ID: 131886114

2,3-DIHYDRO-1-OXO-4,5,6-TRIMETHOXY-1H-INDENE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 2,3-DIHYDRO-1-OXO-4,5,6-TRIMETHOXY-1H-INDENE-2-CARBONITRILE
• DB-292168
• 858226-08-1

• Inchi： InChI=1S/C13H13NO4/c1-16-10-5-8-9(4-7(6-14)11(8)15)12(17-2)13(10)18-3/h5,7H,4H2,1-3H3
• InChI Key： UUAVMHILRUUMKO-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C2CC(C(=O)C2=C1)C#N)OC)OC

Computed Properties

• Exact Mass: 247.084
• Monoisotopic Mass: 247.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6Ų